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Compound of Interest

Compound Name:
1-Bromo-4-

(trifluoromethyl)benzene-d4

Cat. No.: B12404307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical characteristics of 1-
Bromo-4-(trifluoromethyl)benzene-d4. Given the limited availability of experimental data for

this specific deuterated compound, this guide also includes data for its non-deuterated

isotopolog, 1-Bromo-4-(trifluoromethyl)benzene, which serves as a close proxy for its physical

properties. Furthermore, standardized experimental protocols for determining key physical

characteristics are outlined to assist researchers in their laboratory work.

Core Compound Data: 1-Bromo-4-
(trifluoromethyl)benzene-d4
1-Bromo-4-(trifluoromethyl)benzene-d4 is the deuterium-labeled form of 1-Bromo-4-

(trifluoromethyl)benzene.[1] It is primarily utilized in research settings as a tracer or an internal

standard for quantitative analysis by methods such as NMR, GC-MS, or LC-MS.[2]

The foundational physical data for 1-Bromo-4-(trifluoromethyl)benzene-d4 is summarized in

the table below.
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Property Value Reference

Molecular Formula C7D4BrF3 [1]

Molecular Weight 229.03 g/mol [1]

CAS Number 1219799-09-3 [1]

Physical Characteristics of 1-Bromo-4-
(trifluoromethyl)benzene (Non-deuterated Analog)
The following table summarizes the key physical properties of the non-deuterated form, 1-

Bromo-4-(trifluoromethyl)benzene. These values are expected to be very close approximations

for the deuterated compound.

Property Value Reference

Appearance Clear, colorless liquid [3]

Boiling Point 154-155 °C

Density 1.607 g/cm³ (at 25 °C)

Refractive Index 1.4705 (at 25 °C) [3]

Molecular Weight 225.01 g/mol [3][4]

CAS Number 402-43-7 [3][4]

Experimental Protocols for Physical
Characterization
Detailed methodologies for determining the primary physical characteristics of liquid

compounds are provided below. These are generalized procedures and may require

optimization based on the specific equipment and sample available.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common method for its determination is the micro-reflux technique.[5]

Procedure:

A small volume (approximately 0.5 mL) of the liquid sample is placed in a small test tube.[5]

A capillary tube, sealed at one end, is placed into the test tube with the open end submerged

in the liquid.

The test tube is gently heated in a heating block or oil bath.[6]

As the temperature rises, a stream of bubbles will be observed exiting the capillary tube.

The heat source is then removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid is drawn back into the capillary tube.

[7]

Determination of Density
The density of a liquid is its mass per unit volume. It can be determined using a graduated

cylinder and a balance.[8]

Procedure:

The mass of a clean, dry graduated cylinder is measured using an electronic balance.[9]

A known volume of the liquid is added to the graduated cylinder. The volume is read from the

bottom of the meniscus.[10]

The combined mass of the graduated cylinder and the liquid is measured.[9]

The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder.

The density is then calculated by dividing the mass of the liquid by its volume.[8]

Determination of Refractive Index
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The refractive index of a liquid is a measure of how much the path of light is bent when it enters

the liquid. An Abbe refractometer is a common instrument for this measurement. A simpler

method using a Michelson interferometer can also be employed.[11]

Procedure (using a refractometer):

A few drops of the liquid sample are placed on the prism of the refractometer.

The prism is closed and the light source is switched on.

While looking through the eyepiece, the adjustment knob is turned until the boundary line

between the light and dark regions is sharp and centered in the crosshairs.

The refractive index is read directly from the instrument's scale.

Logical Workflow for Physical Characterization
The following diagram illustrates a logical workflow for the physical characterization of a

chemical compound.
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Caption: Logical workflow for the physical and chemical characterization of a compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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